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Compound of Interest

Compound Name: DDO-8958

Cat. No.: B15570812 Get Quote

Initial investigations into the compound designated "DDO-8958" have revealed a significant

challenge in identifying a specific molecule with this identifier in publicly available scientific and

chemical databases. The search results are consistently dominated by references to "DDO," an

acronym for D-aspartate oxidase, a peroxisomal flavoprotein, or in unrelated contexts, the

online game "Dungeons & Dragons Online."

This ambiguity prevents the creation of the requested detailed application notes and protocols

for "DDO-8958" in combination with another compound. Without a clear identification of "DDO-
8958," its mechanism of action, signaling pathways, and potential therapeutic combinations

remain unknown.

D-aspartate oxidase (DDO) is an enzyme that catalyzes the oxidative deamination of D-

aspartate.[1] It is a flavoprotein located in the peroxisomes and utilizes flavin adenine

dinucleotide (FAD) as a cofactor.[1] The gene encoding for human DDO is located on

chromosome 6q21.[1] Studies have implicated DDO in various physiological and pathological

processes, including aging and schizophrenia, due to its role in regulating the levels of D-

aspartate, a neuromodulator.[1]

Given the user's request for protocols related to a specific compound, it is possible that "DDO-
8958" represents an internal code for a research compound that has not yet been disclosed in

public literature, a typographical error, or a misunderstanding of a compound's designation.

Until "DDO-8958" can be unequivocally identified as a specific chemical entity, it is not possible

to provide the detailed application notes, experimental protocols, data presentations, and
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signaling pathway diagrams as requested. Further clarification on the chemical structure or

alternative nomenclature for "DDO-8958" is necessary to proceed with a substantive response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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